Cas no 10322-18-6 (Cholan-24-oic acid,3,7,12-trihydroxy-, (3b,5b,7b,12a)- (9CI))

• Product Name: Cholan-24-oic acid,3,7,12-trihydroxy-, (3b,5b,7b,12a)- (9CI)
• CAS No: 10322-18-6
• MF: C₂₄H₄₀O₅
• MW: 408.57140827179
• CID: 118532
• PubChem ID: 5283873
• Update Time: 2025-04-18

Cholan-24-oic acid,3,7,12-trihydroxy-, (3b,5b,7b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,7,12-trihydroxy-, (3b,5b,7b,12a)- (9CI)
• (3b,5b,7b,12a)-3,7,12-trihydroxy-Cholan-24-oic acid
• (3beta,5beta,7beta,12alpha)-3,7,12-trihydroxycholan-24-oic acid
• 3b,7b,12a-Trihydroxy-5b-cholanoic acid
• (4R)-4-[(3S,5S,7S,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 10322-18-6
• 3b,7b,12a-Trihydroxy-5b-cholanic acid
• CHEBI:175281
• LMST04010090
• 3b,7b,12a-Trihydroxy-5b-cholan-24-oic acid
• DTXSID201229267
• 3b,7b,12a-Trihydroxy-5b-cholan-24-oate
• 3beta,7beta,12alpha-Trihydroxy-5beta-cholan-24-oic Acid
• 3beta,7beta,12alpha-Trihydroxy-5beta-cholanoic acid
• Q63392097
• 3b,7b,12a-Trihydroxy-5b-cholanoate
• 3b,7b,12a-Trihydroxy-5b-cholanate

• Inchi： 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15+,16-,17+,18+,19+,20+,22+,23+,24-/m1/s1
• InChI Key： BHQCQFFYRZLCQQ-NSYKHXCCSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@@H](C[C@H]3C[C@@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O)O

Computed Properties

• Exact Mass: 408.2877
• Monoisotopic Mass: 408.28757437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives